Cas no 15255-31-9 (4-bromo-2,3-dihydro-1H-indene-1,3-dione)

• Product Name: 4-bromo-2,3-dihydro-1H-indene-1,3-dione
• CAS No: 15255-31-9
• MF: C₉H₅BrO₂
• MW: 225.038801908493
• MDL: MFCD25959355
• CID: 3798100
• PubChem ID: 12384284
• Update Time: 2025-06-08

4-bromo-2,3-dihydro-1H-indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione, 4-bromo-
• 4-bromo-2,3-dihydro-1H-indene-1,3-dione
• 4-Bromo-1H-indene-1,3(2H)-dione
• EN300-254307
• 15255-31-9
• G75641
• QAA25531
• 989-777-3

• MDL： MFCD25959355
• Inchi： 1S/C9H5BrO2/c10-6-3-1-2-5-7(11)4-8(12)9(5)6/h1-3H,4H2
• InChI Key： SQBHQKFWZYZVAT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(CC(C=21)=O)=O

Computed Properties

• Exact Mass: 223.94729g/mol
• Monoisotopic Mass: 223.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Additional information on 4-bromo-2,3-dihydro-1H-indene-1,3-dione

Introduction to 4-bromo-2,3-dihydro-1H-indene-1,3-dione (CAS No. 15255-31-9)

4-bromo-2,3-dihydro-1H-indene-1,3-dione (CAS No. 15255-31-9) is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This heterocyclic ketone derivative features a brominated indene core, making it a valuable intermediate in the development of various bioactive molecules. Its unique structural framework, combining a bromine substituent with a dihydroindene scaffold and two carbonyl groups, positions it as a versatile building block for medicinal chemists exploring novel therapeutic agents.

The compound’s molecular structure, characterized by a fused benzene ring with an additional hydrocarbon side chain and two ketone functionalities, lends itself to diverse chemical transformations. The presence of the bromine atom at the 4-position enhances its reactivity, enabling nucleophilic aromatic substitution reactions that are pivotal in constructing more complex molecules. This property has made 4-bromo-2,3-dihydro-1H-indene-1,3-dione a subject of interest in synthetic methodologies aimed at generating structurally diverse libraries for drug discovery.

In recent years, the pharmaceutical industry has increasingly focused on leveraging heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. Among these, indene derivatives have garnered attention for their potential applications in treating neurological disorders, inflammation, and cancer. The specific modification of 4-bromo-2,3-dihydro-1H-indene-1,3-dione with functional groups such as amines or alcohols can yield derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 4-bromo-2,3-dihydro-1H-indene-1,3-dione is its utility in constructing scaffolds that mimic natural products known for their therapeutic effects. For instance, researchers have explored its use in generating analogs of xanthones, which are known for their antimicrobial and anti-inflammatory activities. By strategically modifying the indene core, scientists can fine-tune the electronic and steric properties of the resulting compounds to optimize their biological activity.

The bromine atom in 4-bromo-2,3-dihydro-1H-indene-1,3-dione also facilitates cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are instrumental in forming carbon-carbon bonds under mild conditions, allowing for the efficient construction of complex molecular architectures. Such transformations are particularly valuable in medicinal chemistry where precise control over molecular structure is essential for achieving desired pharmacological outcomes.

Recent advances in computational chemistry have further highlighted the importance of 4-bromo-2,3-dihydro-1H-indene-1,3-dione as a key intermediate. Molecular modeling studies have demonstrated that derivatives of this compound can interact with biological targets through multiple binding modes, enhancing their potential as lead compounds for drug development. For example, virtual screening campaigns have identified derivatives with promising activity against enzymes implicated in metabolic disorders.

The synthesis of 4-bromo-2,3-dihydro-1H-indene-1,3-dione itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches often involve cyclization reactions followed by bromination and oxidation steps. However, modern synthetic strategies have introduced more efficient routes that minimize byproduct formation and improve yields. These innovations underscore the compound’s significance as a cornerstone in synthetic organic chemistry.

In conclusion,4-bromo-2,3-dihydro-1H-indene-1,3-dione (CAS No. 15255-31-9) represents a critical compound for researchers engaged in drug discovery and materials science. Its structural versatility and reactivity make it an indispensable tool for constructing novel bioactive molecules. As research continues to uncover new applications for this compound and its derivatives,4-bromo-2,3-dihydro-1H-indene-1,3-dione is poised to remain at the forefront of pharmaceutical innovation.